Cas no 929301-99-5 (tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate)

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate structure

929301-99-5 structure

Product Name:tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate

CAS No:929301-99-5

MF:C₁₉H₂₈N₂O₂

MW:316.437825202942

MDL:MFCD11111843

CID:796741

PubChem ID:45790087

Update Time:2024-10-26

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2,7-Diazaspiro[3.5]nonane-2-carboxylicacid, 7-(phenylmethyl)-, 1,1-dimethylethyl ester
- N-Boc-7-Benzyl-2,7-diazaspiro[3.5]nonane
- tert-butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate
- 1,1-Dimethylethyl 7-(phenylmethyl)-2,7-diazaspiro[3.5]nonane-2-carboxylate (ACI)
- tert-butyl7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate
- MTPQMAJDIOUCHT-UHFFFAOYSA-N
- AKOS015888714
- CS-M1265
- SY110967
- 7-Benzyl-2-Boc-2,7-diazaspiro[3.5]nonane
- MFCD11111843
- AS-813/43502106
- DB-079440
- 929301-99-5
- SCHEMBL2381460
- 7-Benzyl-2,7-diazaspiro[3.5]nonane, N2-BOC protected
- DTXSID50672216
- MB09373
- DS-0435
- tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate
- MDL： MFCD11111843
- Inchi： 1S/C19H28N2O2/c1-18(2,3)23-17(22)21-14-19(15-21)9-11-20(12-10-19)13-16-7-5-4-6-8-16/h4-8H,9-15H2,1-3H3
- InChI Key： MTPQMAJDIOUCHT-UHFFFAOYSA-N
- SMILES： O=C(N1CC2(CCN(CC3C=CC=CC=3)CC2)C1)OC(C)(C)C

Computed Properties

Exact Mass: 316.21500
Monoisotopic Mass: 316.215
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 408
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.8A^2
XLogP3: 3

Experimental Properties

Density: 1.12
Boiling Point: 413.7°C at 760 mmHg
Flash Point: 204°C
Refractive Index: 1.569
PSA: 32.78000
LogP: 3.39530

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM139611-1g	tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate	929301-99-5	95%	1g	$439	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AO907-200mg	tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate	929301-99-5	98+%	200mg	1323.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AO907-50mg	tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate	929301-99-5	98+%	50mg	528.0CNY	2021-08-04
Chemenu	CM139611-250mg	tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate	929301-99-5	95%	250mg	$***	2023-05-29
Chemenu	CM139611-1g	tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate	929301-99-5	95%	1g	$***	2023-05-29
Ambeed	A183004-100mg	tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate	929301-99-5	98%	100mg	$93.0	2025-04-15
Ambeed	A183004-250mg	tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate	929301-99-5	98%	250mg	$134.0	2025-04-15
Ambeed	A183004-1g	tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate	929301-99-5	98%	1g	$346.0	2025-04-15
Apollo Scientific	OR16700-100mg	7-Benzyl-2,7-diazaspiro[3.5]nonane, N2-BOC protected	929301-99-5		100mg	£68.00	2025-02-19
Apollo Scientific	OR16700-250mg	7-Benzyl-2,7-diazaspiro[3.5]nonane, N2-BOC protected	929301-99-5		250mg	£98.00	2025-02-19

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Production Method

Production Method 1

24424-99-5

162686-53-5

929301-99-5

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; < 0 °C; < 10 °C; overnight, rt
1.2 Reagents: Water ; < 10 °C; 1 h
1.3 overnight, rt

Reference

: Preparation of novel diazaspiroalkanes for treatment of CCR8 mediated diseases

, World Intellectual Property Organization, , ,

Production Method 2

24424-99-5

135380-52-8

929301-99-5

Reaction Conditions

1.1 Solvents: Dichloromethane ; 60 h, rt

Reference

: Preparation of lactam acetamides as calcium channel blockers

, World Intellectual Property Organization, , ,

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Raw materials

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Preparation Products

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate (929301-99-5)

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Related Literature

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Cas no 929301-99-5 (tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate)

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Security Information

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Pricemore >>

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Production Method

Production Method 1

Production Method 2

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Raw materials

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Preparation Products

tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate Related Literature

Related Categories

929301-99-5 (tert-Butyl 7-benzyl-2,7-diazaspiro[3.5]nonane-2-carboxylate) Related Products